Cas no 500906-23-0 (ethyl 5-(chloromethyl)-3-methyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-(chloromethyl)-3-methyl-1H-pyrazole-4-carboxylate
• CAS No: 500906-23-0
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• MDL: MFCD24464108
• CID: 1550811
• PubChem ID: 11321641
• Update Time: 2025-04-21

ethyl 5-(chloromethyl)-3-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-(chloromethyl)-5-methyl-, ethyl ester
• ethyl 5-(chloromethyl)-3-methyl-1H-pyrazole-4-carboxylate
• 500906-23-0
• EN300-216598
• Ethyl5-(chloromethyl)-3-methyl-1H-pyrazole-4-carboxylate

• MDL： MFCD24464108
• Inchi： 1S/C8H11ClN2O2/c1-3-13-8(12)7-5(2)10-11-6(7)4-9/h3-4H2,1-2H3,(H,10,11)
• InChI Key： ILCIVHBRUOGAEC-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)OCC)=C(C)NN=1

Computed Properties

• Exact Mass: 202.05103
• Monoisotopic Mass: 202.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98